Cas no 1204296-06-9 ((Cyclopropyldifluoromethyl)benzene)

• Product Name: (Cyclopropyldifluoromethyl)benzene
• CAS No: 1204296-06-9
• MF: C₁₀H₁₀F₂
• MW: 168.183209896088
• CID: 4562811
• PubChem ID: 45790977
• Update Time: 2025-05-21

(Cyclopropyldifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (Cyclopropyldifluoromethyl)benzene
• DTXSID301298552
• CS-0069535
• [cyclopropyl(difluoro)methyl]benzene
• AKOS005258036
• 1204296-06-9
• MFCD14525543

• Inchi： 1S/C10H10F2/c11-10(12,9-6-7-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： IODBYEJURXZPLZ-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(F)F)=CC=CC=C1

Computed Properties

• Exact Mass: 168.07505664g/mol
• Monoisotopic Mass: 168.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (Cyclopropyldifluoromethyl)benzene

(Cyclopropyldifluoromethyl)benzene: A Comprehensive Overview

The compound with CAS No. 1204296-06-9, commonly referred to as (Cyclopropyldifluoromethyl)benzene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a cyclopropyl group and a difluoromethyl substituent. The combination of these groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of (Cyclopropyldifluoromethyl)benzene in various applications, particularly in the development of advanced materials and pharmaceuticals. The cyclopropyl group, known for its strained ring structure, contributes to the compound's reactivity and stability. Meanwhile, the difluoromethyl group introduces fluorine atoms, which are known for their electronegativity and ability to influence molecular interactions. This combination makes (Cyclopropyldifluoromethyl)benzene a versatile building block in organic synthesis.

One of the most notable aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have explored its use as an intermediate in the creation of complex organic structures, including those with potential pharmacological activity. For instance, studies have shown that derivatives of (Cyclopropyldifluoromethyl)benzene can exhibit antimicrobial and anti-inflammatory properties, opening avenues for drug development.

In addition to its role in pharmaceuticals, (Cyclopropyldifluoromethyl)benzene has also been investigated for its applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of (Cyclopropyldifluoromethyl)benzene typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, understanding the fate and transport of (Cyclopropyldifluoromethyl)benzene in natural systems is crucial. Studies have shown that the compound's fluorinated substituents can influence its biodegradation rates and environmental persistence. Researchers are actively exploring ways to mitigate any potential environmental impacts through innovative synthesis pathways and waste management strategies.

In conclusion, CAS No. 1204296-06-9, or (Cyclopropyldifluoromethyl)benzene, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.